Cas no 6070-47-9 (2-phenylethyl 4-(2-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate)

• Product name: 2-phenylethyl 4-(2-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 6070-47-9
• MF: C₂₁H₂₀NO₃F
• MW: 353.3868
• CID: 1621403
• PubChem ID: 2884318

2-phenylethyl 4-(2-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-phenylethyl 4-(2-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• 3-pyridinecarboxylic acid, 4-(2-fluorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-, 2-phenylethyl ester
• 2-phenylethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• 2-phenylethyl 4-(2-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
• AKOS001618031
• BIM-0044194.P001
• DTXSID40387226
• AKOS021990437
• Oprea1_546262
• SR-01000435644-1
• CBMicro_044363
• SR-01000435644
• 6070-47-9
• STK033743

• Inchi： InChI=1S/C21H20FNO3/c1-14-20(21(25)26-12-11-15-7-3-2-4-8-15)17(13-19(24)23-14)16-9-5-6-10-18(16)22/h2-10,17H,11-13H2,1H3,(H,23,24)
• InChI Key： HJTREMCFEHFAOB-UHFFFAOYSA-N
• SMILES： CC1=C(C(CC(=O)N1)C2=CC=CC=C2F)C(=O)OCCC3=CC=CC=C3

Computed Properties

• Exact Mass: 353.1428
• Monoisotopic Mass: 353.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4